Cas no 91469-54-4 (cyclopent-2-en-1-amine hydrochloride)

• Product Name: cyclopent-2-en-1-amine hydrochloride
• CAS No: 91469-54-4
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• MDL: MFCD16039433
• CID: 3257116
• PubChem ID: 13532839
• Update Time: 2025-05-22

cyclopent-2-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOPENTEN-1-AMINE, HYDROCHLORIDE
• 2-cyclopenten-1-amine hydrochloride
• cyclopent-2-en-1-amine hydrochloride
• Cyclopent-2-enamine hydrochloride
• 2-Cyclopenten-1-amine HCl
• BS-40655
• MFCD16039433
• JDJUBQDUEVSVNI-UHFFFAOYSA-N
• G55107
• Z2679312470
• Cyclopent-2-enaminehydrochloride
• 3-Aminocyclopentene hydrochloride
• F2167-7627
• 825-852-8
• SCHEMBL8448686
• EN300-300670
• AKOS027426961
• 91469-54-4
• cyclopent-2-en-1-amine;hydrochloride

• MDL： MFCD16039433
• Inchi： 1S/C5H9N.ClH/c6-5-3-1-2-4-5;/h1,3,5H,2,4,6H2;1H
• InChI Key： JDJUBQDUEVSVNI-UHFFFAOYSA-N
• SMILES： C1(N)CCC=C1.[H]Cl

Computed Properties

• Exact Mass: 119.0501770Da
• Monoisotopic Mass: 119.0501770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on cyclopent-2-en-1-amine hydrochloride

Comprehensive Overview of Cyclopent-2-en-1-amine Hydrochloride (CAS No. 91469-54-4)

Cyclopent-2-en-1-amine hydrochloride (CAS No. 91469-54-4) is a versatile organic compound with significant applications in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique cyclopentene ring structure and amine functionality, has garnered attention for its potential in drug discovery and synthetic chemistry. Researchers and industry professionals frequently search for terms like "cyclopent-2-en-1-amine hydrochloride synthesis," "CAS 91469-54-4 applications," and "cyclopentenyl amine derivatives," reflecting its growing relevance in modern chemistry.

The molecular structure of cyclopent-2-en-1-amine hydrochloride features a five-membered ring with an unsaturated double bond, making it a valuable intermediate for constructing more complex molecules. Its hydrochloride salt form enhances stability and solubility, which is critical for laboratory handling and industrial processes. Recent studies highlight its role in the development of bioactive compounds, particularly in the context of "green chemistry" and "sustainable synthesis," aligning with global trends toward environmentally friendly practices.

In pharmaceutical applications, cyclopent-2-en-1-amine hydrochloride serves as a precursor for designing novel therapeutic agents. Its scaffold is found in molecules targeting neurological disorders, inflammation, and metabolic diseases. Searches for "cyclopentenyl amine in drug design" or "CAS 91469-54-4 pharmacological properties" often lead to discussions about its potential in central nervous system (CNS) research, a hot topic in 2024 due to rising interest in neurodegenerative disease treatments.

Beyond pharmaceuticals, this compound is explored in agrochemical formulations, where its derivatives may act as growth regulators or pest control agents. The demand for "eco-friendly agrochemicals" has driven research into cyclopent-2-en-1-amine-based solutions, addressing concerns about pesticide resistance and environmental impact. Additionally, its use in polymer chemistry—such as in "functionalized polymers"—has been investigated for advanced material applications, including coatings and adhesives.

From a synthetic perspective, cyclopent-2-en-1-amine hydrochloride offers opportunities for stereoselective reactions and catalysis, topics frequently queried in academic and industrial forums. Optimizing its production via "cost-effective synthetic routes" remains a focus, especially with the rise of automated synthesis platforms and AI-driven reaction prediction tools. These advancements align with the broader shift toward digital chemistry, a trending keyword in 2024.

Quality control and analytical methods for CAS 91469-54-4 are also critical, as evidenced by searches for "HPLC analysis of cyclopentenyl amines" and "spectroscopic characterization." Regulatory compliance, particularly in regions emphasizing "REACH compliance" and "GMP standards," further underscores the need for precise documentation and purity assessments.

In summary, cyclopent-2-en-1-amine hydrochloride (CAS No. 91469-54-4) is a multifaceted compound bridging diverse scientific disciplines. Its applications in drug discovery, agrochemicals, and materials science—coupled with its alignment with sustainability and digital innovation trends—make it a compound of enduring interest. As research progresses, its role in addressing global challenges, from healthcare to environmental sustainability, will likely expand, reinforcing its importance in the chemical landscape.